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Compound of Interest

Compound Name: 2,5-Dimethoxyterephthalaldehyde

Cat. No.: B1268428 Get Quote

An In-depth Technical Guide to 2,5-
Dimethoxyterephthalaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethoxyterephthalaldehyde is an aromatic organic compound that has garnered

significant interest in the fields of materials science and organic synthesis. Its rigid structure,

featuring a benzene ring functionalized with two methoxy and two aldehyde groups, makes it a

valuable precursor, particularly as a linker molecule in the synthesis of Covalent Organic

Frameworks (COFs).[1][2][3] These highly ordered, porous crystalline polymers have shown

promise in a variety of applications, including gas storage, catalysis, and drug delivery.[2][4]

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, and characterization of 2,5-Dimethoxyterephthalaldehyde.

Core Physical and Chemical Properties
2,5-Dimethoxyterephthalaldehyde is typically a white to yellow crystalline powder.[5] Its core

identifiers and physical properties are summarized in the table below. It is important to note that

there are some discrepancies in the reported values for melting and boiling points across

different commercial and literature sources, which may be attributed to variations in purity and

measurement conditions.
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Property Value

IUPAC Name 2,5-dimethoxyterephthalaldehyde[6]

Synonyms
2,5-Dimethoxy-1,4-benzenedicarboxaldehyde,

2,5-Dimethoxybenzene-1,4-dicarboxaldehyde[6]

CAS Number 7310-97-6[6]

Molecular Formula C₁₀H₁₀O₄[6]

Molecular Weight 194.18 g/mol [6]

Appearance White to yellow crystals or powder[5]

Melting Point 209-213 °C

Boiling Point 371.4 °C at 760 mmHg

Solubility
Soluble in organic solvents such as ethanol and

dichloromethane; less soluble in water.[7]

Purity (typical) ≥96.0% (GC)[5]

Spectral Data for Characterization
Technique Data

¹H NMR
(CDCl₃, 300 MHz) δ 10.50 (s, 2H), 7.26 (s, 2H),

3.95 (s, 6H)

¹³C NMR
(CDCl₃, 101 MHz) δ 189.19, 155.73, 129.15,

110.92, 56.23

Experimental Protocols
Synthesis of 2,5-Dimethoxyterephthalaldehyde
A common synthetic route to 2,5-Dimethoxyterephthalaldehyde proceeds via the

demethylation of 2,5-dihydroxyterephthalaldehyde, which itself can be synthesized from 1,4-

dimethoxybenzene.[8][9] The following is a representative protocol:

Step 1: Synthesis of 2,5-dihydroxyterephthalaldehyde from 1,4-dimethoxybenzene[8]
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Dissolve 1,4-dimethoxybenzene (10 g, 72.3 mmol) in 1,4-dioxane (60 mL).

Add formaldehyde (37 wt%, 5 mL) and paraformaldehyde (3.0 g, 100 mmol).

Heat the mixture to 90°C.

Add concentrated hydrochloric acid (10 mL) dropwise.

Continue heating at 90°C for 1 hour.

Introduce an additional 30 mL of concentrated hydrochloric acid into the reaction.

Cool the mixture to room temperature, which should result in the formation of a precipitate.

Collect the precipitate by filtration, wash with water, and dry under vacuum.

Recrystallize the crude product from acetone to yield 1,4-bis(chloromethyl)-2,5-

dimethoxybenzene.

Add the resulting product (5 g, 21.3 mmol) and hexamethylenetetramine (6 g, 42.5 mmol) to

chloroform (50 mL).

Heat the mixture at 90°C and stir for 24 hours.

Cool to room temperature, filter to collect the pellet, wash with chloroform, and dry under

vacuum.

Dissolve the dried product in water and acidify with acetic acid (10 mL).

Heat at 90°C with stirring for 24 hours, then cool to room temperature.

Extract the product with dichloromethane.

Dry the organic phase with anhydrous magnesium sulfate and evaporate the solvent under

reduced pressure to obtain 2,5-dihydroxyterephthalaldehyde.

Step 2: Methylation to 2,5-Dimethoxyterephthalaldehyde
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Standard methylation procedures, such as using dimethyl sulfate or methyl iodide in the

presence of a suitable base (e.g., potassium carbonate) in a polar aprotic solvent (e.g.,

acetone or DMF), can be employed to convert the hydroxyl groups of 2,5-

dihydroxyterephthalaldehyde to methoxy groups, yielding the final product. The reaction

progress should be monitored by thin-layer chromatography (TLC), and the final product

purified by recrystallization or column chromatography.

Applications in Research and Development
The primary application of 2,5-Dimethoxyterephthalaldehyde is as a building block for the

synthesis of Covalent Organic Frameworks (COFs).[1][2][3] The aldehyde functional groups

readily undergo condensation reactions with amine-containing monomers to form highly

ordered, porous crystalline structures.[1][2] These COFs are being investigated for a range of

applications, including:

Drug Delivery: The porous nature of COFs allows for the encapsulation and controlled

release of therapeutic agents.[4]

Adsorbents: They can be used as solid-phase extraction materials for sample preparation in

analytical methods.[7][10]

Catalysis: The ordered structure and potential for functionalization make COFs promising

candidates as catalysts or catalyst supports.

Currently, there is limited evidence to suggest that 2,5-Dimethoxyterephthalaldehyde itself

possesses direct biological or pharmacological activity. Its utility in the drug development

sphere is primarily as a component in the creation of advanced drug delivery systems.

Visualized Synthesis Workflow
The synthesis of 2,5-dihydroxyterephthalaldehyde, a precursor to 2,5-
dimethoxyterephthalaldehyde, can be visualized as a multi-step process.
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Synthesis of 2,5-Dihydroxyterephthalaldehyde
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Caption: Workflow for the synthesis of 2,5-dihydroxyterephthalaldehyde.

Safety Information
2,5-Dimethoxyterephthalaldehyde is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[6] Standard

laboratory safety precautions, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat, should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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